Cas no 22196-50-5 (Ethanamine,2-[2-(2-chloro-10H-phenothiazin-10-yl)ethoxy]-N,N-dimethyl-, hydrochloride(1:1))

Ethanamine,2-[2-(2-chloro-10H-phenothiazin-10-yl)ethoxy]-N,N-dimethyl-, hydrochloride(1:1) structure
22196-50-5 structure
Product Name:Ethanamine,2-[2-(2-chloro-10H-phenothiazin-10-yl)ethoxy]-N,N-dimethyl-, hydrochloride(1:1)
CAS No:22196-50-5
MF:C18H22Cl2N2OS
MW:385.351081371307
CID:287478
PubChem ID:133082439
Update Time:2025-04-19

Ethanamine,2-[2-(2-chloro-10H-phenothiazin-10-yl)ethoxy]-N,N-dimethyl-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-[2-(2-chloro-10H-phenothiazin-10-yl)ethoxy]-N,N-dimethyl-, hydrochloride(1:1)
    • 2-[2-(2-chlorophenothiazin-10-yl)ethoxy]-N,N-dimethylethanamine
    • 2-CHLORO-10-(DIMETHYLAMINOETHOXYETHYL)PHENOTHIAZINE HYDROCHLORIDE
    • UNII-I2JR2J5N9G
    • Ethanamine, 2-(2-(2-chloro-10H-phenothiazin-10-yl)ethoxy)-N,N-dimethyl-, hydrochloride (1:1)
    • 22196-50-5
    • 2-Chloro-10-(dimethylaminoethoxyethyl)phenothiazine, hydrochloride
    • I2JR2J5N9G
    • Inchi: 1S/C18H21ClN2OS.ClH/c1-20(2)9-11-22-12-10-21-15-5-3-4-6-17(15)23-18-8-7-14(19)13-16(18)21;/h3-8,13H,9-12H2,1-2H3;1H
    • InChI Key: LQXQZYGRCDSCAO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)CCOCCN(C)C.Cl

Computed Properties

  • Exact Mass: 348.106
  • Monoisotopic Mass: 348.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 41A^2

Experimental Properties

  • Density: 1.22
  • Boiling Point: 483.5°Cat760mmHg
  • Flash Point: 246.2°C
  • Refractive Index: 1.61
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